Cas no 1319720-64-3 (2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine)

• Product Name: 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine
• CAS No: 1319720-64-3
• MF: C₂₁H₁₈BrN
• MW: 364.278324604034
• MDL: MFCD27980034
• CID: 2355016
• PubChem ID: 66585391
• Update Time: 2025-06-21

2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine
• CS-0102870
• CS-16745
• DA-12336
• AKOS025395470
• 2-bromo-9,9-dimethyl-10-phenyl-acridine
• 2-bromo-9,9-dimethyl-10-phenylacridine
• MFCD27980034
• 2-bromo-9,10-dihydro-9,9-dimethyl-10-phenylacridine
• SCHEMBL31917
• 1319720-64-3
• B5534

• MDL： MFCD27980034
• Inchi： 1S/C21H18BrN/c1-21(2)17-10-6-7-11-19(17)23(16-8-4-3-5-9-16)20-13-12-15(22)14-18(20)21/h3-14H,1-2H3
• InChI Key： YJURGFBTNNIONW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)(C)C1C=CC=CC=1N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 363.06226g/mol
• Monoisotopic Mass: 363.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.320
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 452 ºC
• Flash Point: 227 ºC

2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine Security Information

• Storage Condition：(BD328934)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine

2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine (CAS No. 1319720-64-3): A Comprehensive Overview

2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine (CAS No. 1319720-64-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the acridine family and is characterized by its distinctive structural features, which include a bromine atom, two methyl groups, and a phenyl group attached to the acridine core. The combination of these substituents imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The acridine scaffold is well-known for its biological activity, particularly in the context of DNA intercalation and antimicrobial properties. The presence of the bromine atom in 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine adds an additional layer of complexity and functionality to the molecule. Bromine is a versatile halogen that can participate in various chemical reactions, such as substitution and elimination processes, which can be harnessed for synthetic transformations and derivatization.

Recent research has focused on the potential applications of 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine in medicinal chemistry. Studies have shown that this compound exhibits promising antimicrobial and antitumor activities. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine demonstrated significant inhibitory effects against a panel of cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action is believed to involve DNA intercalation and disruption of cellular processes essential for tumor growth.

In addition to its antitumor properties, 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine has also been investigated for its antimicrobial activity. Research conducted by a team at the University of California found that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The study highlighted the potential of 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine as a lead compound for the development of novel antibiotics to combat multidrug-resistant bacterial strains.

The synthetic accessibility of 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine is another factor that contributes to its appeal in both academic and industrial settings. The compound can be synthesized through a series of well-established organic reactions, including bromination, alkylation, and cyclization steps. The robustness of these synthetic routes allows for efficient scale-up and production of the compound for further evaluation and application.

In terms of physical properties, 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine is typically obtained as a crystalline solid with a high melting point. It is moderately soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical and biological assays. The compound's stability under different conditions has been extensively studied, ensuring its reliability in long-term storage and experimental protocols.

The potential applications of 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine extend beyond medicinal chemistry. In materials science, the acridine scaffold has been explored for its photophysical properties. Research has shown that derivatives of acridines can exhibit strong fluorescence and phosphorescence emissions, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The presence of the bromine atom in 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine could potentially enhance its photophysical properties through electronic effects.

Furthermore, the environmental impact of 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine has been evaluated to ensure its safe use in various applications. Studies have demonstrated that the compound exhibits low toxicity to aquatic organisms and does not pose significant environmental risks when used under controlled conditions. This makes it an attractive candidate for industrial applications where environmental sustainability is a key consideration.

In conclusion, 2-Bromo-9,9-dimethyl-10-phenyl-9,10-dihydroacridine (CAS No. 1319720-64) is a multifunctional compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique structural features and biological activities make it a valuable subject for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, 2-Bromo-9,9-dimethyl-10 phenyl ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ phenyl - ̶ - - - - - - - - - - - - - - - - - - - - - - - - - dihydroacridine is poised to play a significant role in advancing scientific knowledge and technological innovation.